Cas no 115514-67-5 (N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide)

N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide structure
115514-67-5 structure
Product name:N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide
CAS No:115514-67-5
MF:C16H16ClNO2
MW:289.756743431091
CID:2613639
PubChem ID:14198569

N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide
    • 115514-67-5
    • AKOS016035351
    • DTXSID20557268
    • Inchi: InChI=1S/C16H16ClNO2/c1-20-15-8-7-12(11-14(15)17)9-10-18-16(19)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,18,19)
    • InChI Key: BWPSRGOPTUJDSC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 289.0869564Da
  • Monoisotopic Mass: 289.0869564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.3Ų

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